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Compound of Interest

Compound Name:
2-Amino-8-oxononanoic acid

hydrochloride

Cat. No.: B10830160 Get Quote

Abstract
This application note details a robust and sensitive method for the quantitative analysis of 2-
Amino-8-oxononanoic acid hydrochloride using High-Performance Liquid Chromatography

(HPLC) with pre-column derivatization and fluorescence detection. This method is suitable for

researchers, scientists, and professionals in drug development requiring accurate

determination of this non-proteinogenic amino acid in various sample matrices.

Introduction
2-Amino-8-oxononanoic acid is a synthetic amino acid of interest in biochemical and

pharmaceutical research. As with many amino acids, it lacks a strong native chromophore,

making direct UV detection challenging. To overcome this, a pre-column derivatization step

using o-phthalaldehyde (OPA) is employed. OPA reacts with the primary amine of 2-Amino-8-

oxononanoic acid in the presence of a thiol to form a highly fluorescent isoindole derivative,

which can be sensitively detected. This method provides excellent linearity, accuracy, and

precision for the quantification of 2-Amino-8-oxononanoic acid hydrochloride.

Experimental Protocol
Instrumentation and Materials

HPLC System: A standard HPLC system equipped with a binary pump, autosampler, column

thermostat, and fluorescence detector.
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Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

Reagents:

2-Amino-8-oxononanoic acid hydrochloride (Reference Standard)

o-Phthalaldehyde (OPA)

3-Mercaptopropionic acid (3-MPA)

Potassium tetraborate buffer (0.2 M, pH 9.5)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Potassium dihydrogen phosphate buffer (30 mmol/L, pH 7.0)

Tetrahydrofuran (THF)

Ultrapure water

Preparation of Solutions
Mobile Phase A: 30 mmol/L potassium dihydrogen phosphate buffer with 0.4%

tetrahydrofuran, adjusted to pH 7.0 with potassium hydroxide.[1] Filter through a 0.22 µm

membrane filter and degas.

Mobile Phase B: A mixture of acetonitrile and ultrapure water (50:50, v/v).[1] Filter through a

0.22 µm membrane filter and degas.

Derivatization Reagent (OPA/3-MPA): Dissolve 10 mg of OPA in 0.2 mL of methanol. Add 1.8

mL of 0.2 M potassium tetraborate buffer (pH 9.5) and 10 µL of 3-MPA. This solution should

be prepared fresh daily.[1]

Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2-Amino-8-oxononanoic
acid hydrochloride reference standard and dissolve in 10 mL of ultrapure water.
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Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with ultrapure water to concentrations ranging from 1 µg/mL to 100 µg/mL.

Sample Preparation and Derivatization
Pipette 100 µL of the sample or standard solution into an autosampler vial.

Add 100 µL of the OPA/3-MPA derivatization reagent.

Mix thoroughly and allow the reaction to proceed for 2 minutes at room temperature.

Inject 20 µL of the resulting solution into the HPLC system.

HPLC Conditions
Column Temperature: 30°C

Flow Rate: 1.0 mL/min

Injection Volume: 20 µL

Fluorescence Detector: Excitation λ = 340 nm, Emission λ = 455 nm

Gradient Elution:

Time (min) Mobile Phase A (%) Mobile Phase B (%)

0 95 5

15 50 50

20 5 95

25 5 95

26 95 5

| 35 | 95 | 5 |

Quantitative Data Summary
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The following table summarizes the quantitative performance of the HPLC method for the

analysis of 2-Amino-8-oxononanoic acid hydrochloride.

Parameter Result

Retention Time (min) 12.5

Linearity (R²) > 0.999

Range (µg/mL) 1 - 100

Limit of Detection (LOD) (µg/mL) 0.1

Limit of Quantitation (LOQ) (µg/mL) 0.3

Precision (%RSD, n=6) < 2%

Accuracy (% Recovery) 98 - 102%

Experimental Workflow Diagram
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Caption: Experimental workflow for HPLC analysis.
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Signaling Pathway Diagram
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Caption: Derivatization reaction pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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